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Compound of Interest

Compound Name: 2,5-Diaminopyridine

Cat. No.: B189467 Get Quote

Essential Safety and Handling Guide for 2,5-
Diaminopyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,5-Diaminopyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2,5-Diaminopyridine

CAS Number: 4318-76-7

Hazard Summary: 2,5-Diaminopyridine is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,5-Diaminopyridine.
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PPE Category Specification Protection Against

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

Eye irritation and serious eye

damage.[1][2]

Skin Protection

Chemical-impermeable gloves

(inspected before use) and

fire/flame resistant, impervious

clothing.

Skin irritation and harmful

absorption through the skin.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a dust mask

type N95 (US), should be used

if exposure limits are exceeded

or if irritation is experienced. A

full-face respirator is

recommended in situations

with high potential for dust or

vapor generation.[2][3][4]

Respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

2. Handling:

Avoid the formation of dust and aerosols.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][4]

Avoid contact with skin and eyes.[2]
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Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[2][5]

Use non-sparking tools to prevent ignition.[2]

3. Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed and securely sealed when not in use.[2][4]

Store locked up.[2][4]

Avoid storage with strong oxidizing agents, strong acids, and sodium nitrate.

Emergency Procedures
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Emergency Scenario Immediate Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[2][4]

Spill

Evacuate the area. Wear appropriate PPE.

Avoid breathing dust. Cover the spill with a

suitable non-flammable absorbent material.

Sweep up and place in a suitable, labeled

container for disposal. Wash the spill site after

material pickup is complete.[1]

Disposal Plan
Waste Characterization:

2,5-Diaminopyridine is considered hazardous waste.

Disposal of Unused Product and Contaminated Materials:

Dispose of the unused product and any contaminated materials (e.g., gloves, absorbent

paper) as hazardous waste.[1]
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Do not dispose of with municipal waste.[1]

Consult state, local, or national regulations for proper disposal procedures.[1]

Contaminated packaging should be disposed of as unused product.[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2,5-Diaminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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